Cas no 1378824-80-6 (4-chlorothieno[3,2-d]pyrimidin-2-amine)

• Product Name: 4-chlorothieno[3,2-d]pyrimidin-2-amine
• CAS No: 1378824-80-6
• MF: C₆H₄ClN₃S
• MW: 185.634057998657
• CID: 5704666
• PubChem ID: 129917044
• Update Time: 2023-10-31

4-chlorothieno[3,2-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1378824-80-6
• 4-chlorothieno[3,2-d]pyrimidin-2-amine
• Thieno[3,2-d]pyrimidin-2-amine, 4-chloro-

• Inchi： 1S/C6H4ClN3S/c7-5-4-3(1-2-11-4)9-6(8)10-5/h1-2H,(H2,8,9,10)
• InChI Key： XGRBYFOSYUQRBZ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CS2)N=C(N)N=1

Computed Properties

• Exact Mass: 184.9814460g/mol
• Monoisotopic Mass: 184.9814460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.632±0.06 g/cm3(Predicted)
• Boiling Point: 417.0±48.0 °C(Predicted)
• pka: 2.82±0.40(Predicted)